
octylbenzene CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392 Get Quote

An In-depth Technical Guide to Octylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

octylbenzene, a key intermediate in pharmaceutical synthesis. The document presents critical

data in a structured format and outlines a significant synthetic pathway involving this

compound.

Core Properties of Octylbenzene
Octylbenzene, also known as 1-phenyloctane, is an aromatic hydrocarbon with the chemical

formula C14H22.[1][2][3] It is a colorless to light yellow liquid that serves as a crucial building

block in the synthesis of various organic molecules.[1][2]

The following table summarizes the key physicochemical properties of octylbenzene.
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Property Value Source

CAS Number 2189-60-8 [1][2][3][4][5]

Molecular Formula C14H22 [1][2][3][4][5]

Molecular Weight 190.32 g/mol [2][3][5]

Density 0.858 g/mL at 25 °C [6]

Boiling Point 261-263 °C [1][4][6]

Melting Point -36 °C [1][4][6]

Flash Point 107 °C [7]

Synthetic Applications: Synthesis of Fingolimod
Octylbenzene is a key starting material in the synthesis of Fingolimod, a medication used to

treat multiple sclerosis.[1] A common synthetic route involves the Friedel-Crafts acylation of

octylbenzene.

A typical experimental procedure for the Friedel-Crafts acylation of octylbenzene involves

reacting it with an acyl chloride, such as 3-bromopropanoyl chloride or 3-nitropropanoyl

chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3).[1][5] The

reaction is generally carried out in a suitable solvent, such as methylene chloride, at a

controlled temperature.

The following diagram illustrates a simplified workflow for the synthesis of Fingolimod starting

from octylbenzene. This pathway involves a Friedel-Crafts acylation, followed by reduction

and subsequent reaction steps to build the final molecule.
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Caption: Simplified workflow for the synthesis of Fingolimod from octylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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